Cas no 91041-13-3 (2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester
• CAS No: 91041-13-3
• MF: C₁₂H₈ClNO₅S
• MW: 313.713621139526
• CID: 799150
• PubChem ID: 2736840
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester
• METHYL 3-(4-CHLORO-2-NITROPHENOXY)THIOPHENE-2-CARBOXYLATE
• HMS552I10
• A843707
• CCG-49540
• DTXSID60371642
• SR-01000638988-1
• 91041-13-3
• 1-BENZYLPYRROLE-3-CARBOXYLICACIDETHYLESTER
• methyl 3-(4-chloranyl-2-nitro-phenoxy)thiophene-2-carboxylate
• FT-0628481
• Maybridge1_003882
• 3-(4-chloro-2-nitrophenoxy)-2-thiophenecarboxylic acid methyl ester

• Inchi： 1S/C12H8ClNO5S/c1-18-12(15)11-10(4-5-20-11)19-9-3-2-7(13)6-8(9)14(16)17/h2-6H,1H3
• InChI Key： WBCSEGRBUINVCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CSC=1C(=O)OC

Computed Properties

• Exact Mass: 312.98100
• Monoisotopic Mass: 312.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.485
• Melting Point: 123-125
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.621
• PSA: 109.59000
• LogP: 4.41180

2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：